4'-Bromobiphenyl-3-carbaldehyde

• Molecular Formula: C13H9BrO
• Molecular Weight: 261.11 g/mol
• IUPAC Name: 3-(4-bromophenyl)benzaldehyde
• InChI: InChI=1S/C13H9BrO/c14-13-6-4-11(5-7-13)12-3-1-2-10(8-12)9-15/h1-9H
• InChI Key: NUYZWLPOJXVBOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=C(C=C2)Br)C=O

Description

4'-Bromobiphenyl-3-carbaldehyde is a useful research compound. Its molecular formula is C13H9BrO and its molecular weight is 261.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

89 ml (180 mmol) of a 2M solution of potassium carbonate are added to a solution containing 20 g (71 mmol) of p-iodobromobenzene and 14 g (92 mmol) of 3-formylbenzeneboronic acid in toluene, followed by addition of 4.1 g (3.5 mmol) of tetrakis(triphenylphosphino)palladium. The reaction medium is refluxed for 16 hours. After cooling to room temperature, water is added and the organic products are extracted with ethyl acetate. The solvents are evaporated off and the residue obtained is purified by chromatography on silica with a 99/1 heptane/ethyl acetate mixture. 6.2 g (23.6 mmol) of the expected aldehyde, an orange solid, are isolated in a yield of 33%.